Cas no 105365-58-0 (2-Bromo-5-nitropyridine-4-carboxylic acid)

• Product Name: 2-Bromo-5-nitropyridine-4-carboxylic acid
• CAS No: 105365-58-0
• MF: C₆H₃BrN₂O₄
• MW: 247.003020524979
• CID: 2162083
• Update Time: 2023-08-05

2-Bromo-5-nitropyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-nitroisonicotinic acid
• 2-Bromo-5-nitro-4-pyridinecarboxylic acid
• 2-Bromo-5-nitropyridine-4-carboxylic acid
• AB0037828
• ST24027852
• Y5159
• Z1741980569

• Inchi： 1S/C6H3BrN2O4/c7-5-1-3(6(10)11)4(2-8-5)9(12)13/h1-2H,(H,10,11)
• InChI Key： YISYYAZCRUHFBZ-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)O)=C(C=N1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 229
• Topological Polar Surface Area: 96

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids